Cas no 2728384-60-7 (Imidazo[1,2-a]pyridine-3-propanoic acid, hydrochloride (1:1))

• Product Name: Imidazo[1,2-a]pyridine-3-propanoic acid, hydrochloride (1:1)
• CAS No: 2728384-60-7
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 5458997
• PubChem ID: 165589780
• Update Time: 2025-10-30

Imidazo[1,2-a]pyridine-3-propanoic acid, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• EN300-37084872
• 2728384-60-7
• 3-{imidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride
• Z5336044044
• Imidazo[1,2-a]pyridine-3-propanoic acid, hydrochloride (1:1)

• Inchi： 1S/C10H10N2O2.ClH/c13-10(14)5-4-8-7-11-9-3-1-2-6-12(8)9;/h1-3,6-7H,4-5H2,(H,13,14);1H
• InChI Key： LXGYBJLIFQDVQO-UHFFFAOYSA-N
• SMILES： C12=NC=C(CCC(O)=O)N1C=CC=C2.[H]Cl

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on Imidazo[1,2-a]pyridine-3-propanoic acid, hydrochloride (1:1)

Imidazo[1,2-a]pyridine-3-propanoic acid, hydrochloride (1:1) and its Applications in Modern Chemical Biology

Imidazo[1,2-a]pyridine-3-propanoic acid, hydrochloride (1:1), with the CAS number 2728384-60-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to the imidazopyridine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The imidazopyridine scaffold is particularly noteworthy due to its ability to interact with biological targets in a manner that facilitates the development of novel drugs. The 3-propanoic acid moiety introduces a carboxylic acid group, which can be further functionalized to create more complex structures. This flexibility allows chemists to design molecules with specific pharmacological properties, making Imidazo[1,2-a]pyridine-3-propanoic acid, hydrochloride (1:1) a versatile building block in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing treatments for various diseases. Imidazopyridines have shown promise in targeting enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer. The unique electronic properties of the imidazopyridine ring system enable it to bind to biological targets with high affinity and selectivity.

In particular, studies have demonstrated that derivatives of Imidazo[1,2-a]pyridine-3-propanoic acid, hydrochloride (1:1) can modulate the activity of kinases and other enzymes implicated in signal transduction pathways. These pathways are crucial for cellular communication and are often dysregulated in diseases such as cancer. By targeting these enzymes, researchers aim to develop inhibitors that can halt or reverse the progression of these conditions.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties, ensuring better absorption and distribution within the body. This is particularly important for oral administration, where bioavailability is a critical factor in determining the efficacy of a drug. The stability provided by the hydrochloride form also simplifies storage and handling, making it a practical choice for both research and industrial applications.

One of the most exciting areas of research involving Imidazo[1,2-a]pyridine-3-propanoic acid, hydrochloride (1:1) is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. By developing compounds that can selectively inhibit inflammatory pathways, researchers hope to provide new therapeutic options for patients suffering from these conditions.

Furthermore, the 3-propanoic acid group on this molecule offers opportunities for further chemical modification. Researchers can introduce various functional groups to tailor the pharmacological properties of the compound. For instance, replacing the carboxylic acid with an amide or ester can alter its solubility and metabolic stability. These modifications are essential for optimizing drug candidates for clinical use.

The synthesis of Imidazo[1,2-a]pyridine-3-propanoic acid, hydrochloride (1:1) involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically starts with readily available precursors and employs catalytic methods to construct the imidazopyridine core. The introduction of the 3-propanoic acid moiety is achieved through carefully controlled reactions that preserve the integrity of the heterocyclic system.

Recent studies have also explored the use of computational methods to predict and optimize the properties of Imidazo[1,2-a]pyridine-3-propanoic acid, hydrochloride (1:1) derivatives. Molecular modeling techniques allow researchers to simulate how different modifications will affect the compound's binding affinity and selectivity. This approach accelerates the drug discovery process by enabling virtual screening of thousands of potential candidates before experimental synthesis.

The versatility of Imidazo[1,2-a]pyridine-3-propanoic acid, hydrochloride (1:1) makes it a valuable tool for academic researchers and pharmaceutical companies alike. Its ability to serve as a scaffold for further chemical development has led to numerous patents and ongoing clinical trials. As our understanding of biological systems continues to grow, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.

In conclusion,Imidazo[1,2-a]pyridine-3-propanoic acid, hydrochloride (1:1) is a compound with immense potential in modern chemical biology. Its unique structure and functional properties make it an ideal candidate for developing new drugs targeting various diseases. With ongoing research focused on optimizing its pharmacological profile and exploring new applications, Imidazo[1,2-a]pyridine-3-propanoic acid, hydrochloride (1:1), will continue to be a cornerstone in pharmaceutical innovation.